Cas no 2229018-76-0 ({1-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine)

• Product Name: {1-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine
• CAS No: 2229018-76-0
• MF: C₁₃H₁₅F₄N
• MW: 261.258517503738
• CID: 5965784
• PubChem ID: 165694414
• Update Time: 2025-05-20

{1-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine
• EN300-1973695
• {1-[2-fluoro-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine
• 2229018-76-0

• Inchi： 1S/C13H15F4N/c1-11(2)6-12(11,7-18)8-4-3-5-9(10(8)14)13(15,16)17/h3-5H,6-7,18H2,1-2H3
• InChI Key： BWTMWOCZZBHDFJ-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 261.11406213g/mol
• Monoisotopic Mass: 261.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on {1-2-fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine

Introduction to {1-2-Fluoro-3-(Trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2229018-76-0)

{1-2-Fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2229018-76-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated phenyl group and a cyclopropyl ring, which contribute to its potential therapeutic applications and biological activities.

The chemical structure of {1-2-Fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine is particularly intriguing due to the presence of multiple functional groups that can influence its pharmacological properties. The fluorine atoms, especially in the trifluoromethyl group, are known to enhance the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development. Additionally, the cyclopropyl ring introduces a degree of rigidity and conformational constraint, which can affect the compound's binding affinity to biological targets.

Recent studies have explored the potential of {1-2-Fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine in various therapeutic areas. One notable area of research is its application as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes. The unique structural features of this compound allow it to interact with specific GPCRs, potentially leading to novel therapeutic interventions.

In preclinical studies, {1-2-Fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine has demonstrated promising results in terms of its pharmacokinetic properties. It exhibits good oral bioavailability and a favorable pharmacodynamic profile, which are crucial factors for successful drug development. Moreover, preliminary toxicity studies have shown that this compound has a low toxicity profile at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of {1-2-Fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine involves several sophisticated steps that require precise control over reaction conditions and purification processes. The synthesis typically begins with the preparation of the fluorinated phenyl intermediate, followed by the formation of the cyclopropyl ring through a series of cycloaddition reactions. The final step involves the introduction of the amine functionality through reductive amination or other suitable methods.

The versatility of {1-2-Fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine in medicinal chemistry is further highlighted by its potential use as a building block for more complex molecules. By modifying different functional groups or incorporating additional substituents, researchers can explore a wide range of derivatives with enhanced biological activities or improved pharmacological properties. This flexibility makes it an attractive starting point for drug discovery programs targeting various disease states.

In conclusion, {1-2-Fluoro-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2229018-76-0) represents a promising compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an ideal candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.